
Proper Disposal of Ferric Citrate: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ferric citrate

Cat. No.: B1672602 Get Quote

The proper disposal of ferric citrate is crucial for maintaining laboratory safety and ensuring

environmental compliance. While generally not classified as a hazardous substance for

transport, it is categorized as a skin and eye irritant, necessitating careful handling and

disposal procedures.[1][2][3] Adherence to local and national regulations is paramount for all

waste disposal.[4][5]

Key Safety and Handling Information
Before handling ferric citrate, it is essential to be aware of its properties and associated

hazards. This information directly informs disposal protocols.
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Property/Regulation Classification/Guideline Reference

GHS Hazard Classification

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2A), May cause

respiratory irritation (Category

3)

Signal Word Warning

Environmental Hazards

Not classified as an

environmentally hazardous

substance under transport

regulations. However, the

product should not be allowed

to enter drains or water

sources.

Transport Regulations (UN)
Not classified as a hazardous

material for transport.

Incompatibilities
Strong acids, strong bases,

and oxidizing agents.

Personal Protective Equipment

Wear protective gloves,

clothing, eye protection, and

face protection during handling

and cleanup.

Step-by-Step Disposal Procedures
The following steps provide a clear guide for the safe disposal of ferric citrate in a laboratory

setting. This process covers both unused product and material from spill cleanups.

Personal Protective Equipment (PPE)
Before beginning any disposal or cleanup process, equip yourself with the appropriate PPE:

Gloves: Nitrile rubber gloves are recommended.
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Eye Protection: Safety glasses with side shields, chemical goggles, or a face shield.

Protective Clothing: A standard lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In case of insufficient ventilation or significant dust generation, use

suitable respiratory equipment.

Disposal of Unused or Surplus Ferric Citrate
For ferric citrate that is expired, non-recyclable, or no longer needed:

Containment: Keep the chemical in its original or a suitable, clearly labeled, and tightly

closed container.

Licensed Disposal: The primary and recommended method of disposal is to contact a

licensed professional waste disposal company. Offer surplus and non-recyclable solutions to

the licensed company.

Regulatory Compliance: Ensure that the disposal method complies with all local, state, and

federal environmental regulations.

Managing Spills and Contaminated Materials
In the event of a spill, follow these procedures for containment and cleanup:

Ensure Ventilation: Make sure the area is well-ventilated.

Avoid Dust Generation: Take care to minimize the formation of dust clouds during cleanup.

Do not use compressed air for cleaning.

Contain the Spill: For larger spills, cover drains to prevent the product from entering

waterways.

Cleanup:

Small Spills: Carefully sweep or shovel the solid material into a suitable, closed, and

clearly labeled container for disposal.
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Large Spills: Cover the spilled material with an inert, non-combustible absorbent material

before collecting it into a disposal container.

Final Cleaning: After the solid material has been removed, clean the affected area by

spreading water on the contaminated surface.

Disposal of Cleanup Waste: Treat all contaminated materials (absorbents, PPE, etc.) and the

collected ferric citrate as waste. Dispose of it through a licensed disposal company,

following the same procedure as for unused product.

Disposal of Contaminated Packaging
Empty containers and packaging that held ferric citrate should be disposed of in the same

manner as the unused product. Ensure they are securely closed and properly labeled before

collection by a waste disposal service.

Disposal Workflow
The following diagram illustrates the decision-making process and necessary actions for the

proper disposal of ferric citrate waste.
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Ferric Citrate Waste
Identified
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Step 2: Contain Spill
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Step 3: Sweep solid material into
a suitable, labeled container.
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Caption: Workflow for the safe disposal of ferric citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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